3-(1-Amino-2-methylpropyl)oxolan-3-ol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 3-(1-amino-2-methylpropyl)oxolan-3-ol
• InChI: InChI=1S/C8H17NO2/c1-6(2)7(9)8(10)3-4-11-5-8/h6-7,10H,3-5,9H2,1-2H3
• InChI Key: TVHKYDKRDQAZAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1(CCOC1)O)N

Description

3-(1-Amino-2-methylpropyl)oxolan-3-ol is a substituted oxolane (tetrahydrofuran) derivative characterized by a hydroxyl group at the 3-position of the oxolane ring and a branched alkyl chain bearing a primary amine group. Structurally, the compound combines the oxolane core with a 1-amino-2-methylpropyl substituent, which introduces both hydrophilicity (via the amine) and steric bulk (via the branched alkyl group).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Amino-2-methylpropyl)oxolan-3-ol typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-hydroxyoxolane with 2-amino-2-methylpropane in the presence of a suitable catalyst . The reaction is usually carried out under mild conditions to ensure high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 3-(1-Amino-2-methylpropyl)oxolan-3-ol may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost, and environmental considerations. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency and sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(1-Amino-2-methylpropyl)oxolan-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxolane ring to a more saturated form.

Substitution: The amino group can participate in substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Electrophiles like alkyl halides and acyl chlorides can react with the amino group under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various substituted oxolane derivatives .

Scientific Research Applications

3-(1-Amino-2-methylpropyl)oxolan-3-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research explores its potential therapeutic applications, including as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(1-Amino-2-methylpropyl)oxolan-3-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their structure and function. The oxolane ring provides a stable framework that can modulate the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

3-(Oxiran-2-ylmethyl)oxolan-3-ol

• Key Differences: This compound features an epoxide (oxirane) substituent instead of an amine. The epoxide group introduces electrophilic reactivity, making it prone to ring-opening reactions (e.g., nucleophilic attack), whereas the amino group in the target compound may participate in acid-base interactions or serve as a nucleophile.
• Molecular Weight : Lower molecular weight (144.17 g/mol vs. ~159.23 g/mol) due to the smaller substituent and absence of nitrogen.
• Applications : Epoxide-containing compounds are often used in polymer chemistry or as intermediates in drug synthesis .

3-(Prop-2-en-1-yl)oxolan-3-ol

• Key Differences : The allyl (prop-2-en-1-yl) substituent introduces unsaturation, enabling participation in Diels-Alder or thiol-ene reactions. This contrasts with the saturated alkylamine group in the target compound, which lacks π-bond reactivity.
• Purity : Both this compound and the epoxide analog are reported at 95% purity, suggesting robust synthetic protocols for allyl-substituted oxolanes .

3-[1-(Aminomethyl)cyclopropyl]-2-methyloxolan-3-ol

• Key Differences : Incorporation of a cyclopropane ring and additional methyl group increases steric bulk (molecular weight: 171.24 g/mol vs. ~159.23 g/mol). The rigid cyclopropane may enhance conformational stability or influence binding interactions in biological systems.

Implications of Substituent Variation

• Reactivity: Amino groups enhance nucleophilicity and basicity, whereas epoxide and allyl groups prioritize electrophilic or radical-based reactivity.
• Steric Effects : Branched alkyl and cyclopropane substituents may hinder access to the oxolane core in catalytic or binding environments.

Biological Activity

3-(1-Amino-2-methylpropyl)oxolan-3-ol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 3-(1-amino-2-methylpropyl)oxolan-3-ol

The biological activity of 3-(1-Amino-2-methylpropyl)oxolan-3-ol is primarily attributed to its structural features, particularly the hydroxyl and amino groups. These functional groups facilitate interactions with various biological targets, including enzymes and receptors. The compound may exhibit:

• Hydrogen bonding with biological macromolecules.
• Covalent interactions that could modulate enzyme activity.

Antimicrobial Activity

Research indicates that 3-(1-Amino-2-methylpropyl)oxolan-3-ol possesses antimicrobial properties. A study demonstrated its effectiveness against several bacterial strains, including:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	50 µg/mL
Staphylococcus aureus	40 µg/mL
Enterococcus faecalis	60 µg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents, especially in the context of rising antibiotic resistance.

Antiproliferative Effects

In vitro studies have shown that 3-(1-Amino-2-methylpropyl)oxolan-3-ol exhibits antiproliferative effects on cancer cell lines such as HeLa (cervical adenocarcinoma) and A549 (lung carcinoma). The IC50 values were found to be:

Cell Line	IC50 (µg/mL)
HeLa	150
A549	180

These findings indicate potential applications in cancer therapy, warranting further investigation into its mechanisms of action against tumor cells.

Study on Antimicrobial Activity

A recent study evaluated the efficacy of 3-(1-Amino-2-methylpropyl)oxolan-3-ol against methicillin-resistant Staphylococcus aureus (MRSA). The compound was found to inhibit MRSA growth effectively, showcasing a significant reduction in bacterial load in treated samples compared to controls.

Study on Anticancer Properties

Another investigation focused on the compound's effects on cell cycle regulation in HeLa cells. Flow cytometry analysis revealed that treatment with 3-(1-Amino-2-methylpropyl)oxolan-3-ol led to an increase in the percentage of cells in the G0/G1 phase, indicating a potential mechanism for its antiproliferative effect.